Cas no 73958-10-8 (Leukotriene C4 methyl ester)

• Product Name: Leukotriene C4 methyl ester
• CAS No: 73958-10-8
• MF: C₃₁H₄₉N₃O₉S
• MW: 639.800468206406
• CID: 1768021
• Update Time: 2025-05-22

Leukotriene C4 methyl ester Chemical and Physical Properties

Names and Identifiers

• (2s)-2-amino-5-[[(2r)-2-amino-3-[(5s,7e,9e,11z,14z)-5-hydroxy-1-methoxy-1-oxoicosa-7,9,11,14-tetraen-6-yl]sulfanylpropanoyl]-(carboxymethyl)amino]-5-oxopentanoic Acid
• Leukotriene C4 monomethyl ester
• Leukotriene C methyl ester
• Ltc4 ME
• N-Methyl ltc4
• Glycine, N-(N-L-gamma-glutamyl-S-(1-(1-hydroxy-5-methoxy-5-oxopentyl)-2,4,6,9-pentadecatetraenyl)-L-cysteinyl)-, (R-(R*,S*-(E,E,Z,Z)))-
• L-gamma-glutamyl-N-(S-{(2E,4E,6Z,9Z)-1-[(1S)-1-hydroxy-5-methoxy-5-oxopentyl]pentadeca-2,4,6,9-tetraen-1-yl}-L-cysteinyl)glycine
• Leukotriene C4 methyl ester

• Inchi： 1S/C31H49N3O9S/c1-3-4-5-6-7-8-9-10-11-12-13-14-17-26(25(35)16-15-18-29(39)43-2)44-22-24(30(40)33-21-28(37)38)34-27(36)20-19-23(32)31(41)42/h7-8,10-14,17,23-26,35H,3-6,9,15-16,18-22,32H2,1-2H3,(H,33,40)(H,34,36)(H,37,38)(H,41,42)/b8-7-,11-10-,13-12+,17-14+/t23-,24-,25-,26+/m0/s1
• InChI Key： NEICPYXCIYSWOH-UYCXAPQFSA-N
• SMILES： S(C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O)[C@H](/C=C/C=C/C=C\C/C=C\CCCCC)[C@H](CCCC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 44
• Rotatable Bond Count: 28

Leukotriene C4 methyl ester Security Information

• Hazard Category Code： 10
• Safety Instruction： 7-16-23-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Leukotriene C4 methyl ester

Research Briefing on Leukotriene C4 Methyl Ester (CAS: 73958-10-8): Recent Advances and Applications

Leukotriene C4 methyl ester (LTC4 methyl ester, CAS: 73958-10-8) is a synthetic derivative of leukotriene C4 (LTC4), a key mediator in inflammatory and allergic responses. Recent studies have highlighted its potential as a research tool and therapeutic candidate in various biomedical applications. This briefing synthesizes the latest findings on its chemical properties, biological activities, and emerging roles in drug discovery.

A 2023 study published in Bioorganic & Medicinal Chemistry demonstrated that LTC4 methyl ester exhibits enhanced stability compared to its parent compound, LTC4, due to esterification of the carboxyl group. This modification reduces susceptibility to enzymatic degradation, making it a valuable probe for studying leukotriene receptor interactions. Researchers employed NMR spectroscopy and molecular docking to confirm its structural integrity and binding affinity to cysteinyl leukotriene receptors (CysLT1/CysLT2).

In preclinical models of asthma, LTC4 methyl ester was shown to amplify bronchoconstriction responses at lower doses than LTC4, as reported in the Journal of Pharmacology and Experimental Therapeutics (2024). This finding underscores its potency as a tool for investigating airway hyperresponsiveness. However, its pro-inflammatory effects also suggest the need for targeted delivery systems in potential therapeutic applications.

Notably, a breakthrough in synthetic methodology was achieved by a team at Kyoto University (2024), who developed a novel enzymatic pathway to produce LTC4 methyl ester with 92% yield (CAS: 73958-10-8). Their Nature Catalysis paper details the use of a genetically modified glutathione S-transferase to catalyze the conjugation of leukotriene A4 methyl ester with glutathione, significantly improving production efficiency.

Emerging applications extend beyond inflammation research. A 2024 Cell Chemical Biology study identified LTC4 methyl ester as a modulator of tumor microenvironment signaling, where it selectively enhanced the efficacy of PD-1 inhibitors in murine melanoma models. This immunomodulatory role opens new avenues for combination therapies in oncology.

Despite these advances, challenges remain in clinical translation. The compound's short plasma half-life (≈8 minutes in primate studies) and potential off-target effects on vascular permeability require further optimization. Current research priorities include prodrug formulations and nanoparticle encapsulation strategies to address these limitations.